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Compound of Interest

Compound Name: 8-Methoxy Entecavir

CAS No.: 2349444-69-3

Cat. No.: B1487211

Get Quote

Topic: 8-Methoxy Entecavir (Entecavir EP Impurity E) CAS: 2349444-69-3 Application:

Analytical Standards, Antiviral Research, Nucleoside Analog Development Audience:

Researchers, Formulation Scientists, Analytical Chemists

Introduction: The Physicochemical Challenge
Welcome to the technical support hub for 8-Methoxy Entecavir (8-MeO-ETV). As a structural

analog of Entecavir (Baraclude®), this compound presents unique solubility challenges. While

Entecavir itself is only slightly soluble in water (~2.4 mg/mL), the addition of a methoxy group at

the C8 position of the guanine base introduces steric bulk and increased lipophilicity.

This guide moves beyond basic datasheets to provide a causal understanding of why this

compound precipitates and how to keep it in solution for your specific experimental needs.

Quick Reference: Physicochemical Profile
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Property Data / Estimate Implication for Solubility

Molecular Formula C₁₃H₁₇N₅O₄

Increased MW compared to

Entecavir (277.3 → 307.3

g/mol ).

Solubility (Water) < 1 mg/mL (Predicted)
Poor. Requires cosolvents or

pH adjustment.

Solubility (DMSO) > 10 mg/mL
Excellent. Recommended for

stock solutions.

pKa (Predicted) ~2.9 (N7), ~9.9 (N1)

Ionizable. Solubility increases

significantly at pH > 10 or pH <

2 (but stability risks exist).

LogP Higher than Entecavir

More lipophilic; prone to

precipitation in aqueous

media.

Module 1: Preparation of Stock Solutions
Core Directive: Never attempt to dissolve 8-Methoxy Entecavir directly in aqueous buffers

(PBS, Saline, Media) for stock preparation. This will result in a suspension that is difficult to

redissolve.

Protocol A: Standard DMSO Stock (Recommended)
Best for:In vitro assays, cell culture spiking, analytical standards.

Weighing: Weigh the desired amount of 8-Methoxy Entecavir.

Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).

Why? DMSO disrupts the strong intermolecular hydrogen bonding typical of guanosine

analogs.

Dissolution: Add DMSO to achieve a concentration of 10 mM to 50 mM.
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Technique: Vortex vigorously for 30-60 seconds. If particles persist, sonicate at 40°C for 5

minutes.

Storage: Aliquot immediately into amber glass or polypropylene tubes. Store at -20°C. Avoid

repeated freeze-thaw cycles.

Protocol B: Alternative Organic Solvents
DMF (Dimethylformamide): Acceptable alternative to DMSO.[1]

Ethanol:Not Recommended. Solubility is significantly lower (< 1 mg/mL) compared to DMSO.

Methanol: Suitable for analytical HPLC preparation but toxic for biological assays.

Module 2: Aqueous Formulation & Dilution
Strategies
The Issue: "Crashing out." When a DMSO stock is diluted into an aqueous buffer, the sudden

change in polarity often forces the hydrophobic nucleoside out of solution.

Decision Tree: Choosing the Right Diluent
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Start: 8-MeO-ETV DMSO Stock

What is your Target Concentration?

< 10 µM (Cell Culture)

> 100 µM (In Vivo / Toxicity)

Direct Dilution into Media
(Keep DMSO < 0.5%)

Advanced Formulation Required

Check for Precipitation

Precip Observed

Stable Solution

No Precip

Add 20-40% HP-β-CD

Preferred (Low Toxicity)

Use PEG400 / Saline Mix

Alternative
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Figure 1: Decision matrix for solubilizing 8-Methoxy Entecavir based on final concentration

requirements.

Protocol C: High-Concentration Aqueous Formulation
(In Vivo)
For animal studies requiring doses > 1 mg/kg, simple saline dilution will fail.

Reagents:

HP-β-CD: (2-Hydroxypropyl)-β-cyclodextrin

Vehicle: Sterile Water or Saline

Step-by-Step:

Prepare Vehicle: Dissolve HP-β-CD in sterile water to make a 30% (w/v) solution.

Add Compound: Add the required volume of 8-Methoxy Entecavir DMSO stock slowly to

the HP-β-CD solution while vortexing.

Mechanism:[2][3][4] The hydrophobic 8-methoxy-guanine moiety enters the cyclodextrin

cavity, shielding it from water while the hydrophilic exterior maintains solubility [1].

Incubate: Shake or rotate at room temperature for 30 minutes to allow equilibrium

complexation.

Filter: Pass through a 0.22 µm PES filter to ensure sterility and remove any micro-

aggregates.

Module 3: Stability & Chemical Integrity
Question:Does the 8-methoxy group make the compound unstable?

Answer: Generally, no. In fact, it may be more stable than the parent compound in acidic

conditions.
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Acid Stability: The N-glycosidic bond of purine nucleosides is susceptible to acid hydrolysis

(depurination). However, electron-donating groups at the C8 position (like methoxy) stabilize

the glycosidic bond, decreasing the rate of depurination compared to native guanosine [2].[5]

Oxidation: The electron-rich nature of 8-methoxy guanine makes it susceptible to oxidation

by strong oxidants. Avoid using bleach or peroxides near the stock solution.

Light Sensitivity: 8-substituted purines can have altered UV absorption profiles. Store in

amber vials to prevent potential photodegradation.

Module 4: Troubleshooting FAQ
Q1: I see a fine white precipitate after adding my DMSO stock to cell culture media. What

happened?

Cause: "Solvent Shock." You likely added a high-concentration DMSO bolus directly to cold

media.

Fix:

Warm your media to 37°C before addition.

Perform a serial dilution in DMSO first (e.g., 50 mM → 5 mM → 0.5 mM) so the volume of

DMSO added to media is larger, preventing local high-concentration hotspots.

Ensure final DMSO concentration is < 0.5% to avoid cytotoxicity.

Q2: Can I use acidic buffer to dissolve it? Entecavir dissolves in acid.

Risk: While protonation of the N7/N1 positions (pKa ~2-3) aids solubility, low pH (< 4) risks

hydrolysis over long periods, even if 8-OMe is stabilized.

Recommendation: It is safer to use a slightly basic buffer (pH 8.0 - 8.5) if DMSO is not an

option. The deprotonation of the N1 proton (pKa ~9.8) significantly enhances solubility

without the risk of glycosidic bond cleavage [3].

Q3: Is this compound the same as 8-Hydroxy Entecavir?
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No. 8-Hydroxy (or 8-oxo) and 8-Methoxy are distinct. 8-oxo tautomerizes to the keto form (8-

oxo-7,8-dihydroguanine) and has different hydrogen bonding capability. 8-Methoxy is fixed in

the enol ether form, increasing lipophilicity and preventing that specific tautomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1487211/docs#technical-support-center-overcoming-
solubility-issues-with-8-methoxy-entecavir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1487211/docs#technical-support-center-overcoming-solubility-issues-with-8-methoxy-entecavir
https://www.benchchem.com/product/b1487211/docs#technical-support-center-overcoming-solubility-issues-with-8-methoxy-entecavir
https://www.benchchem.com/product/b1487211?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

